Cas no 52223-74-2 (Pentanal, 5-(1,1-dimethylethoxy)-3-methyl-)

• Product Name: Pentanal, 5-(1,1-dimethylethoxy)-3-methyl-
• CAS No: 52223-74-2
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 360134
• PubChem ID: 71365721
• Update Time: 2025-04-19

Pentanal, 5-(1,1-dimethylethoxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 5-(1,1-dimethylethoxy)-3-methyl-
• 3-methyl-5-[(2-methylpropan-2-yl)oxy]pentanal
• 5-tert-Butoxy-3-methylpentanal
• 52223-74-2
• DTXSID10789117

• Inchi： 1S/C10H20O2/c1-9(5-7-11)6-8-12-10(2,3)4/h7,9H,5-6,8H2,1-4H3
• InChI Key： UAKMQOLNWNDAFF-UHFFFAOYSA-N
• SMILES： O(CCC(C)CC=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3